Cas no 94189-64-7 (3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose)

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose is a protected carbohydrate derivative widely used in synthetic organic chemistry and glycobiology research. Its key advantages include its role as a versatile intermediate in the synthesis of complex oligosaccharides and glycoconjugates, owing to the stability imparted by the benzyl protecting groups. The compound facilitates selective deprotection and functionalization at the anomeric center, enabling precise control over glycosylation reactions. Its well-defined stereochemistry ensures high regioselectivity in downstream applications. This derivative is particularly valuable in the preparation of 2-deoxyglycosides, which are relevant to bioactive natural products and pharmaceutical development. Its consistent purity and reliability make it a preferred choice for advanced synthetic workflows.
3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose structure
94189-64-7 structure
Product Name:3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose
CAS No:94189-64-7
MF:C27H30O5
MW:434.524108409882
MDL:MFCD06797169
CID:61701
PubChem ID:87577638
Update Time:2025-06-07

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose
    • 3,4,6-TRI-O-ACETYL-2-DEOXY-D-GALACTOPYRANOSE
    • 2-DEOXY-D-GALACTOPYRANOSE 3,4,6-TRIBENZYL ETHER
    • 189T647
    • 3-O,4-O,6-O-Tribenzyl-2-deoxy-D-galactopyranose
    • V10121
    • W-204102
    • (4R,5R,6R)-4,5-bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol
    • (4R,5R,6R)-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-ol
    • T1932
    • SCHEMBL24725536
    • MFCD06797169
    • (4R,5R,6R)-4,5-BIS(BENZYLOXY)-6-[(BENZYLOXY)METHYL]OXAN-2-OL
    • 94189-64-7
    • PDGHLARNGSMEJE-MTZHAQACSA-N
    • MDL: MFCD06797169
    • Inchi: 1S/C27H30O5/c28-26-16-24(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-26)20-29-17-21-10-4-1-5-11-21/h1-15,24-28H,16-20H2/t24-,25-,26?,27-/m1/s1
    • InChI Key: PDGHLARNGSMEJE-MTZHAQACSA-N
    • SMILES: O1C(C[C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 434.20900
  • Monoisotopic Mass: 434.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 581.8±50.0 °C at 760 mmHg
  • Flash Point: 305.7±30.1 °C
  • Refractive Index: 1.603
  • PSA: 57.15000
  • LogP: 4.48130
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Security Information

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Pricemore >>

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3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Suppliers

Amadis Chemical Company Limited
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(CAS:94189-64-7)3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose
Order Number:A1054229
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:39
Price ($):366.0/620.0/1672.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:94189-64-7)3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose
A1054229
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):366.0/620.0/1672.0
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